Cas no 321318-19-8 (1-(3,4-difluorophenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride
• CAS No: 321318-19-8
• MF: C₈H₁₀ClF₂N
• MW: 193.62150812149
• MDL: MFCD18074367
• CID: 2847696
• PubChem ID: 18347113
• Update Time: 2025-05-25

1-(3,4-difluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride
• 1-(3,4-Difluorophenyl)ethylamine hydrochloride
• 1-(3,4-DIFLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
• (1R)-1-(3,4-difluorophenyl)ethanamine;hydrochloride
• (1S)-1-(3,4-difluorophenyl)ethanamine;hydrochloride
• NE37662
• 1-(3,4-Difluorophenyl)ethan-1-amine HCl
• 1-(3,4-difluorophenyl)-ethylamine hydrochloride
• 1-(3,4-Difluoro-phenyl)-ethylamine hydrochloride
• AKOS027384546
• (S)-1-(3,4-Difluoro-phenyl)-ethylamine hydrochloride
• EN300-78270
• 321318-19-8
• MFCD18074367
• 1-(3,4-difluorophenyl)ethanamine;hydrochloride
• 1-(3,4-DIFLUOROPHENYL)ETHANAMINEHYDROCHLORIDE
• SCHEMBL7780415
• SB31801
• (S)-1-(3,4-Difluorophenyl)ethaneamine HCl
• KRYCUFKROCITGA-UHFFFAOYSA-N
• Y11614
• WMA31819

• MDL： MFCD18074367
• Inchi： 1S/C8H9F2N.ClH/c1-5(11)6-2-3-7(9)8(10)4-6;/h2-5H,11H2,1H3;1H
• InChI Key： KRYCUFKROCITGA-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C(C)N)F

Computed Properties

• Exact Mass: 193.0469833 g/mol
• Monoisotopic Mass: 193.0469833 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 193.62

Additional information on 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride

Introduction to 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride (CAS No. 321318-19-8)

1-(3,4-difluorophenyl)ethan-1-amine hydrochloride (CAS No. 321318-19-8) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its 3,4-difluorophenyl substituent, exhibits unique chemical and pharmacological properties that make it a promising candidate for various therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it more suitable for in vitro and in vivo studies.

The structure-activity relationship (SAR) of 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride has been extensively studied to understand its interaction with biological targets. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring influences the compound's electronic properties, thereby modulating its binding affinity and metabolic stability. This feature is particularly relevant in drug design, where fluorine substitution often enhances bioavailability and pharmacological efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride with high precision. Molecular docking studies suggest that this compound can interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents. The fluorinated aromatic ring serves as a key pharmacophore, facilitating favorable interactions with the target proteins.

In addition to its anti-inflammatory potential, 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride has been explored for its role in anticancer therapy. Preclinical studies indicate that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. The hydrochloride salt form ensures better pharmacokinetic profiles, allowing for more efficient drug delivery and reduced toxicity.

The synthesis of 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and reductive amination. The use of advanced synthetic methodologies has improved the yield and purity of this compound, enabling large-scale production for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the fluorinated phenyl moiety, which is critical for its biological activity.

One of the most compelling aspects of 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride is its versatility in drug development. Researchers have leveraged its structural features to design derivatives with enhanced potency and selectivity. For instance, modifications at the amine group can alter the compound's solubility and metabolic clearance rates, while changes to the phenyl ring can fine-tune its interaction with biological targets.

The growing interest in fluorinated compounds stems from their ability to improve drug-like properties such as lipophilicity, binding affinity, and resistance to enzymatic degradation. 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride exemplifies this trend, as it combines these advantages with a well-defined pharmacological profile. Its potential applications span across multiple therapeutic areas, including neurodegenerative diseases and infectious disorders.

Recent clinical trials have highlighted the safety profile of 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride, demonstrating its tolerance in human subjects at therapeutic doses. These findings have encouraged further investigation into its mechanisms of action and potential clinical benefits. The compound's ability to modulate key biological pathways makes it an attractive candidate for combination therapies aimed at maximizing therapeutic outcomes.

The role of fluorinated aromatic amines in medicinal chemistry continues to evolve with new discoveries emerging regularly. Researchers are increasingly exploring novel synthetic routes to access structurally diverse derivatives of 1-(3,4-difluorophenyl)ethan-1-amine hydrochloride, aiming to uncover additional pharmacological activities. Collaborative efforts between academia and industry are essential in translating these findings into tangible therapeutic solutions.

In conclusion,1-(3,4-difluorophenyl)ethan-1-amine hydrochloride (CAS No. 321318-19-8) represents a significant advancement in pharmaceutical research due to its unique chemical properties and promising biological activities. Its development underscores the importance of fluorinated compounds in modern drug design and highlights future directions for medicinal chemistry innovation.